Cas no 62425-53-0 (Phenol, 4-bromo-2-[(5-chloro-2-hydroxyphenyl)methyl]-)

• Product name: Phenol, 4-bromo-2-[(5-chloro-2-hydroxyphenyl)methyl]-
• CAS No: 62425-53-0
• MF: C₁₃H₁₀BrClO₂
• MW: 313.574302196503
• CID: 445239
• PubChem ID: 9796866

Phenol, 4-bromo-2-[(5-chloro-2-hydroxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-[(5-bromo-2-hydroxyphenyl)methyl]-4-chlorophenol
• Phenol, 4-bromo-2-[(5-chloro-2-hydroxyphenyl)methyl]-
• DTXSID40430882
• 62425-53-0

• Inchi： InChI=1S/C13H10BrClO2/c14-10-1-3-12(16)8(6-10)5-9-7-11(15)2-4-13(9)17/h1-4,6-7,16-17H,5H2
• InChI Key： PIGVIJUYKAIPIS-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1Cl)CC2=C(C=CC(=C2)Br)O)O

Computed Properties

• Exact Mass: 311.9553
• Monoisotopic Mass: 311.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46